Cas no 783-81-3 (Phosphine oxide, bis(m-aminophenyl)methyl-)

Phosphine oxide, bis(m-aminophenyl)methyl- structure
783-81-3 structure
Product Name:Phosphine oxide, bis(m-aminophenyl)methyl-
CAS No:783-81-3
MF:C13H15N2OP
MW:246.244763612747
CID:2691549
PubChem ID:24841566
Update Time:2025-04-21

Phosphine oxide, bis(m-aminophenyl)methyl- Chemical and Physical Properties

Names and Identifiers

    • Bis(m-aminophenyl)methylphosphine oxide
    • DTXCID30151458
    • 783-81-3
    • Phosphine oxide, bis(m-aminophenyl)methyl-
    • SCHEMBL1536231
    • bis(3-aminophenyl) methyl phosphine oxide
    • DTXSID80228967
    • bis(3-aminophenyl)(methyl)phosphine oxide
    • Inchi: 1S/C13H15N2OP/c1-17(16,12-6-2-4-10(14)8-12)13-7-3-5-11(15)9-13/h2-9H,14-15H2,1H3
    • InChI Key: RSXMZZRQJUZMKU-UHFFFAOYSA-N
    • SMILES: P(C)(C1C=CC=C(C=1)N)(C1C=CC=C(C=1)N)=O

Computed Properties

  • Exact Mass: 246.09220010Da
  • Monoisotopic Mass: 246.09220010Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 69.1Ų
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